Cas no 102203-13-4 (1-(2-Benzylsulfanylethyl)-2-[3-(1H-imidazol-5-yl)propyl]guanidine)

• Product Name: 1-(2-Benzylsulfanylethyl)-2-[3-(1H-imidazol-5-yl)propyl]guanidine
• CAS No: 102203-13-4
• MF: C₁₆H₂₃N₅S
• MW: 317.45232129097
• CID: 182429
• Update Time: 2023-08-02

1-(2-Benzylsulfanylethyl)-2-[3-(1H-imidazol-5-yl)propyl]guanidine Chemical and Physical Properties

Names and Identifiers

• Guanidine,N-[3-(1H-imidazol-5-yl)propyl]-N'-[2-[(phenylmethyl)thio]ethyl]-
• N-[3-(1H-Imidazol-4-yl)propyl]-N'-[2-[(phenylmethyl)thio]ethyl]guanidine
• Guanidine,N-[3-(1H-imidazol-4-yl)propyl]-N'-[2-[(phenylmethyl)thio]ethyl]- (9CI)
• VUF8405
• VUF-8405
• 1-(2-Benzylsulfanylethyl)-2-[3-(1H-imidazol-5-yl)propyl]guanidine

• Inchi： 1S/C16H23N5S/c17-16(19-8-4-7-15-11-18-13-21-15)20-9-10-22-12-14-5-2-1-3-6-14/h1-3,5-6,11,13H,4,7-10,12H2,(H,18,21)(H3,17,19,20)
• InChI Key： NFASTCPOZFGBHN-UHFFFAOYSA-N
• SMILES： S(CC1C=CC=CC=1)CCN/C(/N)=N/CCCC1=CN=CN1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 10
• Complexity: 318
• Topological Polar Surface Area: 104